2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone

• Molecular Formula: C11H6BrCl3N4O
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 5-bromo-4-[(2Z)-2-[(2,3,6-trichlorophenyl)methylidene]hydrazinyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C11H6BrCl3N4O/c12-9-8(4-17-19-11(9)20)18-16-3-5-6(13)1-2-7(14)10(5)15/h1-4H,(H2,18,19,20)/b16-3-
• InChI Key: VBVVLGGZGPHVDE-XFQLMFQHSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1Cl)/C=N\NC2=C(C(=O)NN=C2)Br)Cl)Cl
• SMILES: C1=CC(=C(C(=C1Cl)C=NNC2=C(C(=O)NN=C2)Br)Cl)Cl

Description

2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone, also known as TCBH, is a potential drug candidate that has been extensively studied for its various biological activities. It is a small molecule that belongs to the class of hydrazones and has shown promising results in different scientific research applications.

Mechanism of Action

The mechanism of action of 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone involves the inhibition of various enzymes and receptors that are involved in different biological pathways. 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease. It also inhibits the activity of monoamine oxidase, which is involved in the progression of Parkinson's disease.
Biochemical and Physiological Effects:
2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, which are involved in the progression of different diseases. 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has also been shown to increase the levels of antioxidants, which protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone in lab experiments include its low toxicity, high solubility, and stable chemical properties. 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone is also readily available and easy to synthesize. The limitations of using 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone in lab experiments include its limited bioavailability and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the research on 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone. These include the development of more efficient synthesis methods, the investigation of its potential use in the treatment of other diseases, and the determination of its long-term effects on the body. Further studies are also needed to determine the optimal dosage and administration of 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone for different applications.
Conclusion:
In conclusion, 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone is a potential drug candidate that has been extensively studied for its various biological activities. It has shown promising results in different scientific research applications, including antibacterial, antifungal, antiviral, and anticancer properties. 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has also been studied for its use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Further studies are needed to determine its optimal use and long-term effects.

Synthesis Methods

The synthesis of 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone involves the reaction of 2,3,6-trichlorobenzaldehyde with 5-bromo-6-oxo-1,6-dihydro-4-pyridazinecarbohydrazide in the presence of a suitable solvent and a catalyst. The reaction is carried out under controlled conditions to obtain the pure form of 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone.

Scientific Research Applications

2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has been studied for its potential use in various scientific research applications. It has been found to possess antibacterial, antifungal, antiviral, and anticancer properties. 2,3,6-Trichlorobenzaldehyde (5-bromo-6-oxo-1,6-dihydro-4-pyridazinyl)hydrazone has also been studied for its use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.